Cas no 868220-35-3 (1-({6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl}(3-methoxyphenyl)methyl)piperidin-4-ol)

• Product Name: 1-({6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl}(3-methoxyphenyl)methyl)piperidin-4-ol
• CAS No: 868220-35-3
• MF: C₁₇H₂₀N₄O₃S
• MW: 360.430702209473
• CID: 6423873
• PubChem ID: 4575129
• Update Time: 2025-07-01

1-({6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl}(3-methoxyphenyl)methyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-({6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl}(3-methoxyphenyl)methyl)piperidin-4-ol
• F1805-0214
• 5-((4-hydroxypiperidin-1-yl)(3-methoxyphenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol
• 1-({6-hydroxy-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl}(3-methoxyphenyl)methyl)piperidin-4-ol
• AKOS024609918
• 868220-35-3
• SR-01000015525
• 5-[(4-hydroxypiperidin-1-yl)-(3-methoxyphenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• SR-01000015525-1
• AB00675897-01

• Inchi： 1S/C17H20N4O3S/c1-24-13-4-2-3-11(9-13)14(20-7-5-12(22)6-8-20)15-16(23)21-17(25-15)18-10-19-21/h2-4,9-10,12,14,22-23H,5-8H2,1H3
• InChI Key： XDLWNWHVBZWWNZ-UHFFFAOYSA-N
• SMILES： N1=CN=C2SC(C(N3CCC(O)CC3)C3=CC=CC(OC)=C3)=C(O)N12

Computed Properties

• Exact Mass: 360.12561169g/mol
• Monoisotopic Mass: 360.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolothiazoles

Additional information on 1-({6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl}(3-methoxyphenyl)methyl)piperidin-4-ol

Comprehensive Analysis of 1-({6-hydroxy-1,2,4triazolo[3,2-b][1,3]thiazol-5-yl}(3-methoxyphenyl)methyl)piperidin-4-ol (CAS No. 868220-35-3)

In the realm of pharmaceutical and biochemical research, 1-({6-hydroxy-1,2,4triazolo[3,2-b][1,3]thiazol-5-yl}(3-methoxyphenyl)methyl)piperidin-4-ol (CAS No. 868220-35-3) has emerged as a compound of significant interest. This molecule, characterized by its complex structure featuring a triazolothiazole core and a piperidin-4-ol moiety, is being explored for its potential applications in drug discovery and development. Researchers are particularly intrigued by its unique heterocyclic framework, which may offer novel interactions with biological targets.

The compound's 6-hydroxy-1,2,4triazolo[3,2-b][1,3]thiazol-5-yl group is a key structural feature that contributes to its potential bioactivity. This moiety is often associated with enzyme inhibition and receptor modulation, making it a valuable scaffold in medicinal chemistry. Additionally, the presence of a 3-methoxyphenyl group and a piperidin-4-ol segment further enhances its versatility, allowing for diverse pharmacological applications. Current studies are investigating its role in addressing conditions such as neurodegenerative diseases and metabolic disorders, aligning with the growing demand for innovative therapeutic solutions.

From a synthetic chemistry perspective, the preparation of 1-({6-hydroxy-1,2,4triazolo[3,2-b][1,3]thiazol-5-yl}(3-methoxyphenyl)methyl)piperidin-4-ol involves multi-step reactions that highlight the importance of regioselective functionalization and stereochemical control. The compound's CAS No. 868220-35-3 serves as a unique identifier, facilitating its cataloging and retrieval in chemical databases. This is particularly relevant in the era of AI-driven drug discovery, where accurate data representation is critical for machine learning models.

The pharmacological potential of this compound is further underscored by its structural similarity to known bioactive molecules. For instance, the triazolothiazole moiety is reminiscent of compounds used in antiviral and anti-inflammatory therapies, sparking interest in its potential to address emerging health challenges. Researchers are also exploring its ADME (Absorption, Distribution, Metabolism, and Excretion) properties, a topic frequently searched in pharmacokinetic studies, to evaluate its suitability as a drug candidate.

In the context of green chemistry, the synthesis and application of 1-({6-hydroxy-1,2,4triazolo[3,2-b][1,3]thiazol-5-yl}(3-methoxyphenyl)methyl)piperidin-4-ol are being optimized to minimize environmental impact. This aligns with the global push for sustainable drug development, a hot topic among researchers and policymakers. The compound's potential to be derived from renewable resources or synthesized via catalytic methods is an area of active investigation.

Furthermore, the rise of computational chemistry tools has enabled deeper insights into the molecular interactions of this compound. Virtual screening and molecular docking studies, often queried in cheminformatics forums, are being employed to predict its binding affinity with various biological targets. Such approaches are accelerating the identification of its potential therapeutic applications, reducing the need for extensive in vitro testing.

As the scientific community continues to explore the capabilities of 1-({6-hydroxy-1,2,4triazolo[3,2-b][1,3]thiazol-5-yl}(3-methoxyphenyl)methyl)piperidin-4-ol, its role in personalized medicine is also being considered. The compound's modular structure allows for structural optimization to tailor its properties for specific patient populations, a trend gaining traction in precision healthcare. This aligns with the increasing focus on biomarker-driven therapies, a frequently searched topic in modern pharmacology.

In summary, 1-({6-hydroxy-1,2,4triazolo[3,2-b][1,3]thiazol-5-yl}(3-methoxyphenyl)methyl)piperidin-4-ol (CAS No. 868220-35-3) represents a promising candidate for future drug development. Its intricate heterocyclic architecture, combined with its potential bioactive properties, positions it as a molecule of interest in addressing unmet medical needs. Ongoing research will undoubtedly shed more light on its applications, solidifying its place in the evolving landscape of pharmaceutical innovation.